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WHI-P154 Technical Fact Sheet

The table below summarizes the key chemical and handling information for WHI-P154.

Property

Specification

Technical Context & Implications

Molecular Weight

Chemical Formula

Solubility (DMSO)

Aqueous
Solubility

Primary Targets &
ICso

Recommended
Storage

376.20 g/mol [1]

C16H14BrNsOs [2] [1]

50 - 75 mg/mL (~133 -

199 mM) [2] [1]

Insoluble [2]

EGFR (4 nM), JAK3
(1.8 uM) [2] [1]

-20°C (powder); -80°C

(in solvent) [1]

Standard for small molecule inhibitors.

Contains bromophenyl and dimethoxyquinazoline
groups.

Highly soluble for stock preparation; hygroscopic
DMSO reduces solubility—use fresh, anhydrous
DMSO.

Requires DMSO stock; dilution into aqueous buffers
may cause precipitation.

Potent EGFR inhibitor; modest JAK3 inhibitor.

Standard for labile compounds; protects from moisture
and thermal stress.
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Handling and Stability Management

For heat-sensitive compounds like WHI-P154, proper handling focuses on minimizing unnecessary thermal

stress since specific degradation data is unavailable.

¢ Stock Solution Preparation: Dissolve WHI-P154 in fresh, anhydrous DMSO to the desired
concentration (e.g., 10-50 mM). Vortex and sonicate briefly to ensure complete dissolution.

¢ Aliquoting: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles
and prevent hydrolysis from atmospheric moisture [3].

¢ Long-term Storage: Store aliquots at -80°C for long-term stability (up to 2 years) [1]. For short-
term frequent use, storage at -20°C for up to one month is possible.

¢ Working Solution Use: Prepare working dilutions fresh on the day of the experiment. If a precipitate
forms after dilution, brief sonication or warming to 37°C may re-dissolve the compound.

Experimental Troubleshooting Guide

Here are solutions to common issues you might encounter when working with WHI-P154.

Problem Possible Cause Solution & Preventive Measures

| Precipitation in Assay Buffer | Low aqueous solubility; rapid dilution. | « Dilute stock solution directly
into pre-warmed, well-agitated culture medium. ¢ Ensure final DMSO concentration is <0.3% to maintain
cell viability and compound solubility. | | High Background/Inconsistent Results | Compound fluorescence
interfering with assay dyes. | * Run internal controls without cells to check for compound-dye interaction [4].
* Consider using label-free detection methods if interference is significant. | | Loss of Activity | Repeated
freeze-thaw cycles; improper storage. | « Use single-use aliquots. ¢« Confirm storage temperature is
consistently maintained. | | Low Cell Viability in DMSO Control | Cytotoxicity from high DMSO
concentration. | * Verify that the final DMSO concentration does not exceed 0.1-0.3% in cell-based

assays. |

Assessing Thermal Stability Experimentally
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To directly evaluate WHI-P154's stability under specific conditions, you can adapt these established

methodologies:

e Thermal Shift Assay (TSA): This label-free technique measures a compound's effect on the thermal
denaturation of its target protein. A significant shift in the protein's melting temperature indicates
binding and can imply stabilization, which is useful for studying target engagement [4].

¢ Forced Degradation Studies: These studies stress the compound under various conditions to
understand its stability profile [3]. You can design a simple experiment:

o Prepare multiple aliquots of WHI-P154 solution.

o Incubate them at different temperatures (e.g., 4°C, 25°C, 37°C, 60°C) for set periods (e.g., 1
hour, 24 hours).

o Analyze the samples using HPLC to monitor the appearance of degradation products
compared to a fresh, untreated control.

The following diagram illustrates the experimental workflow for a forced degradation study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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